![molecular formula C16H19BrN2O2 B5714479 1-benzyl-5-bromo-3-tert-butyl-6-methyl-2,4(1H,3H)-pyrimidinedione](/img/structure/B5714479.png)
1-benzyl-5-bromo-3-tert-butyl-6-methyl-2,4(1H,3H)-pyrimidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Pyrimidine derivatives, including bromo-substituted and methyl-substituted forms, can be synthesized through various methods. The synthesis often involves bromination of precursor compounds and can result in different bromo- and methyl-substituted derivatives. Kinoshita et al. (1992) detailed the synthesis of bromosubstituted 5-nitro-2,4(1H,3H)-pyrimidinedione derivatives, providing a basis for understanding related synthetic pathways (Kinoshita, Watanabe, Nakao, & Furukawa, 1992).
Molecular Structure Analysis
The molecular structure of pyrimidine derivatives is characterized by the presence of bromo, methyl, and other substituents on the pyrimidine ring. These modifications significantly affect the compound's chemical behavior and properties. Structural analysis often involves X-ray crystallography or NMR techniques. Studies by Elokhina et al. (1996) and others offer insights into the molecular configurations and structural characteristics of similar pyrimidine derivatives (Elokhina, Nakhmanovich, Stepanova, Lopyrev, Bannikova, Struchkov, & Shishkin, 1996).
Chemical Reactions and Properties
Pyrimidine derivatives undergo various chemical reactions, including nucleophilic substitutions and cyclization reactions, which are essential for their functional modifications and biological activities. Kinoshita et al. (1992) explored the nucleophilic reactions of certain bromo- and methyl-substituted pyrimidinediones, leading to a variety of derivatives (Kinoshita, Takaishi, Okunaka, Ohwada, & Furukawa, 1992).
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystalline structure, depend on the specific substituents on the pyrimidine ring. The synthesis methods and conditions can also affect these properties. Wang et al. (2015) discussed the synthesis and characterization of polyimides containing pyrimidine moieties, which may provide relevant insights into the physical characteristics of related compounds (Wang, Guan, Tian, Dang, Wang, Chen, & Zhou, 2015).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and interaction with other molecules, are influenced by the structure of the pyrimidine derivatives. Understanding these properties is crucial for their application in medicinal chemistry and material science. The research by Kinoshita et al. (1991) on the synthesis of various bromo-substituted pyrimidine derivatives provides insights into their chemical behavior and properties (Kinoshita, Okunaka, Ohwada, Kawanaka, & Furukawa, 1991).
properties
IUPAC Name |
1-benzyl-5-bromo-3-tert-butyl-6-methylpyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19BrN2O2/c1-11-13(17)14(20)19(16(2,3)4)15(21)18(11)10-12-8-6-5-7-9-12/h5-9H,10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQVNSMACZZWZSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N(C(=O)N1CC2=CC=CC=C2)C(C)(C)C)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-5-bromo-3-tert-butyl-6-methyl-2,4(1H,3H)-pyrimidinedione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.